3-Hydroxypropane-1-sulfonamide

• IUPAC Name: 3-hydroxypropane-1-sulfonamide
• InChI: InChI=1S/C3H9NO3S/c4-8(6,7)3-1-2-5/h5H,1-3H2,(H2,4,6,7)
• InChI Key: MTQKQHPGIPKOEJ-UHFFFAOYSA-N
• Canonical SMILES: C(CO)CS(=O)(=O)N
• Molecular Formula: C3H9NO3S
• Molecular Weight: 139.18 g/mol
• CAS RN: 132115-62-9

Description

3-Hydroxypropane-1-sulfonamide is a chemical compound with the CAS Number: 132115-62-9. It has a molecular weight of 139.18 and its IUPAC name is 3-hydroxy-1-propanesulfonamide.

Molecular Structure Analysis

The InChI code for this compound is 1S/C3H9NO3S/c4-8(6,7)3-1-2-5/h5H,1-3H2,(H2,4,6,7). This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 51-55 degrees Celsius.

Scientific Research Applications

• Chemical Functionalization and Hydrophilicity Improvement

  • 3-Hydroxypropane-1-sulfonamide can be used as a protected form for sulfonic acid, sulfonamide, and sulfonate. This application is significant for the functionalization of dyes, polymers, nucleosides, and proteins to improve their hydrophilicity. It is widely used in the preparation of different classes of surfactants (Sikervar, 2014).

• Chiral Ligand in Enantioselective Synthesis

  • Research has shown the effectiveness of chiral bis(sulfonamide) ligands derived from camphor in the enantioselective addition of diethylzinc to benzaldehyde. This application is crucial in asymmetric synthesis, a vital aspect of producing optically active pharmaceuticals and agrochemicals (Kozakiewicz et al., 2008).

• Synthesis of Functionalized Sulfonamides

  • This compound derivatives have been prepared for the first time using sodium azide or different potassium phenoxides. This synthesis pathway is essential for creating functionalized sulfonamides, which have broad applications, including in the development of new pharmaceuticals (D’hooghe et al., 2005).

• Analytical Chemistry Applications

  • The use of sulfonamides, including this compound, in the field of analytical chemistry, especially for the determination of antibiotics in various samples, has been explored. One study evaluated ionic liquids supported on silica as a sorbent for solid-phase extraction with LC-MS determination of sulfonamides in bovine milk samples, showcasing the adaptability of these compounds in advanced analytical methods (Silva & Lanças, 2018).

• Environmental Impact Studies

  • Research on the environmental behavior of sulfonamide antibiotics, including degradation processes in various aqueous matrices, is crucial to understand their impact on ecosystems and public health. Studies have focused on the phototransformation of sulfonamides in surface waters and wastewater effluents, an essential aspect of environmental chemistry (Bahnmueller et al., 2014).

• Medicinal Chemistry and Drug Development

  • Sulfonamides, including this compound, have been studied extensively in medicinal chemistry for their antitumoral properties. These studies provide insights into the structure-activity relationships of sulfonamides, which is pivotal for the development of new pharmaceuticals (Azevedo-Barbosa et al., 2020).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

3-Hydroxypropane-1-sulfonamide is a sulfonamide compound . Sulfonamides are known to exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-dihydropteroate synthetase . These enzymes are crucial in various biochemical processes, making them primary targets of sulfonamides.

Mode of Action

Sulfonamides, including this compound, act as competitive inhibitors of the bacterial enzyme dihydropteroate synthetase . This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid. By inhibiting this reaction, sulfonamides prevent the synthesis of folic acid, which is essential for bacterial growth .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the folic acid synthesis pathway . By inhibiting dihydropteroate synthetase, the compound disrupts the production of folic acid, a vital component for bacterial DNA synthesis and cell division . This disruption leads to the inhibition of bacterial growth.

Pharmacokinetics

Sulfonamides generally have good oral bioavailability, are distributed widely in the body, are metabolized in the liver, and are excreted in the urine .

Result of Action

The primary result of the action of this compound is the inhibition of bacterial growth. By disrupting folic acid synthesis, the compound prevents bacterial DNA synthesis and cell division, leading to a bacteriostatic effect .

Biochemical Analysis

Biochemical Properties

They are known to exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-tetrahydropteroate synthetase, allowing them to play a role in treating a diverse range of disease states .

Cellular Effects

Sulfonamides are known to have effects on bacterial cells, including mechanisms of antibiotic resistance, co-metabolic transformation, and partial or total mineralization of sulfonamides .

Molecular Mechanism

Sulfonamides are known to act through the blockage of folic acid synthesis .

Temporal Effects in Laboratory Settings

It is known that sulfonamides can be modified, degraded, or used as nutrients by some bacteria .

Dosage Effects in Animal Models

Sulfonamides are administered every 6 to 24 hours, depending on the drug, to control systemic infections due to susceptible bacteria .

Metabolic Pathways

Sulfonamides are known to interfere with the metabolic pathways of folic acid synthesis .